Cas no 5434-95-7 (1-Propanol,2,2'-(1,2-ethanediyldiimino)bis[2-methyl- (9CI))

• Product Name: 1-Propanol,2,2'-(1,2-ethanediyldiimino)bis[2-methyl- (9CI)
• CAS No: 5434-95-7
• MF: C₁₀H₂₄N₂O₂
• MW: 204.309762954712
• CID: 386450
• PubChem ID: 225578
• Update Time: 2025-04-19

1-Propanol,2,2'-(1,2-ethanediyldiimino)bis[2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• CTK1H2721
• N,N'-Bis-(1-methyl-1-hydroxymethyl-ethyl)-ethylendiamin
• N,N'-Bis-(2-hydroxy-1,1-bis-hydroxymethyl-aethyl)-oxalamid
• N,N'-bis(2-hydroxy-1,1-bis-hydroxymethylethyl)oxamide
• N,N'-Bis-(2-hydroxy-1,1-dimethyl-aethyl)-aethylendiamin
• N,N'-bis-(hydroxy-tert-butyl)-ethylenediamine
• N,N'-bis-[tris-(hydroxymethyl)methyl-] oxamid
• N,N'-bis[tris(hydroxymethyl)methyl]ethanediamide
• Oprea1_241030
• Oprea1_803866
• CHEMBL285085
• NSC15141
• 1-Propanol, 2,2'-[1,2-ethanediylbis(imino)]bis[2-methyl-
• 2-[2-[(2-hydroxy-1,1-dimethyl-ethyl)amino]ethylamino]-2-methyl-propan-1-ol
• 2,2'-(Ethane-1,2-diyldiazanediyl)bis(2-methylpropan-1-ol)
• DTXSID90969430
• 5434-95-7
• NSC-15141
• SCHEMBL9638094
• 1-Propanol,2,2'-(1,2-ethanediyldiimino)bis[2-methyl- (9CI)

• Inchi： 1S/C10H24N2O2/c1-9(2,7-13)11-5-6-12-10(3,4)8-14/h11-14H,5-8H2,1-4H3
• InChI Key： CJPIAMVOLXKLEO-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NCCNC(C)(C)CO

Computed Properties

• Exact Mass: 204.18392
• Monoisotopic Mass: 204.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 333.1°Cat760mmHg
• Flash Point: 104.7°C
• Refractive Index: 1.479
• PSA: 64.52
• LogP: 0.48920